Cas no 1448123-92-9 (1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one)

• Product Name: 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one
• CAS No: 1448123-92-9
• MF: C₁₉H₂₁NO₅S₂
• MW: 407.503742933273
• CID: 6474773
• Update Time: 2025-05-30

1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one
• 1-[4-[2-(benzenesulfonylmethyl)pyrrolidin-1-yl]sulfonylphenyl]ethanone

• Inchi： 1S/C19H21NO5S2/c1-15(21)16-9-11-19(12-10-16)27(24,25)20-13-5-6-17(20)14-26(22,23)18-7-3-2-4-8-18/h2-4,7-12,17H,5-6,13-14H2,1H3
• InChI Key： IOMCWKQKXWFVIJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(S(N2CCCC2CS(C2=CC=CC=C2)(=O)=O)(=O)=O)C=C1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one

Introduction to 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one (CAS No. 1448123-92-9)

1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1448123-92-9, exhibits a complex molecular structure that suggests potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including benzenesulfonyl and pyrrolidin-1-yl moieties, makes this molecule a subject of interest for further investigation into its pharmacological properties.

The molecular framework of 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one is characterized by its intricate connectivity and the presence of several key structural motifs. The benzenesulfonyl group, a well-known pharmacophore, is often associated with biological activities such as anti-inflammatory and analgesic effects. In contrast, the pyrrolidin-1-yl moiety is frequently found in bioactive molecules due to its ability to enhance binding affinity and metabolic stability. The combination of these groups in a single molecule suggests that this compound may exhibit multifaceted pharmacological interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of complex organic compounds with greater accuracy. By leveraging these tools, scientists have been able to identify promising candidates for further experimental validation. In the case of 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one, computational studies have hinted at its potential role as an inhibitor of certain enzymes implicated in various diseases. These preliminary findings have sparked interest among the scientific community and prompted further exploration into its therapeutic potential.

The synthesis of 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic installation of functional groups while maintaining high selectivity and yield. This process requires meticulous planning and execution, often employing advanced catalytic systems and reaction conditions. The successful preparation of this compound not only demonstrates the synthetic prowess of the research team but also opens up new avenues for exploring its biological significance.

In the realm of drug discovery, the identification of novel scaffolds is crucial for developing next-generation therapeutics. The unique structural features of 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one make it an attractive candidate for further development. Researchers are particularly interested in its potential as a lead compound for treating conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The compound's ability to interact with multiple biological targets suggests that it may offer therapeutic benefits across a wide spectrum of diseases.

The investigation into the pharmacological properties of 1-4-({2-(benzenesulfonyl)methylpyrrolidin-1-yl}sulfonyl)phenylethan-1-one is ongoing, with several studies already demonstrating its promising effects in vitro and in vivo. Initial experiments have revealed that this compound exhibits inhibitory activity against certain enzymes known to play a role in disease pathogenesis. These findings are particularly exciting as they provide a foundation for developing more targeted and effective treatments. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The impact of this compound extends beyond its potential therapeutic applications. It also serves as a valuable tool for understanding the relationship between molecular structure and biological activity. By studying 1-4-({2-(benzenesulfonyl)methylpyrrolidin}-1-ylylsulfonyl)phenylethan-1-one, researchers can gain insights into how different functional groups contribute to a molecule's overall properties. These insights are invaluable for guiding future drug design efforts and may lead to the discovery of other bioactive compounds with similar characteristics.

In conclusion, 1-{4-[{2-(benzenesulfonylmethyl)pyrrolidino}sulfonyl]-phenyl}ethanone (CAS No.CAS No..........1448123929) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by multiple functional groups such as benzenesulfonylmethylpyrrolidin-                        >&nbs&nbs&nb&nb >&nbssp;>&nbssp;>&nbssp;>&nbssp;>&nbssp;>&nbssp;>&nbssp;>&nbs
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